N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-methoxybenzamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-2-methoxybenzamide
• InChI: InChI=1S/C23H21FN2O4S/c1-30-22-7-3-2-6-20(22)23(27)25-18-10-13-21-16(15-18)5-4-14-26(21)31(28,29)19-11-8-17(24)9-12-19/h2-3,6-13,15H,4-5,14H2,1H3,(H,25,27)
• InChI Key: LQVZYIGPMYDJJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.5 g/mol
• CAS No.: 946335-38-2

Description

The compound “N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-methoxybenzamide” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of nitrogen-containing cyclic compound (heterocycle). It also has a 4-fluorobenzenesulfonyl group and a 2-methoxybenzamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring, the introduction of the 4-fluorobenzenesulfonyl group, and the attachment of the 2-methoxybenzamide group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydroquinoline ring, the 4-fluorobenzenesulfonyl group, and the 2-methoxybenzamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The tetrahydroquinoline ring, the 4-fluorobenzenesulfonyl group, and the 2-methoxybenzamide group could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is acting. Unfortunately, without specific information about its biological activity, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further studies to determine its physical and chemical properties, its biological activity, and its potential applications.